Cas no 57248-36-9 (Methanone, (4-ethyl-2,5-dimethyl-3-thienyl)phenyl-)

Methanone, (4-ethyl-2,5-dimethyl-3-thienyl)phenyl- structure
57248-36-9 structure
Product Name:Methanone, (4-ethyl-2,5-dimethyl-3-thienyl)phenyl-
CAS No:57248-36-9
MF:C15H16OS
MW:244.351943016052
CID:346001
PubChem ID:71444248
Update Time:2025-04-19

Methanone, (4-ethyl-2,5-dimethyl-3-thienyl)phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (4-ethyl-2,5-dimethyl-3-thienyl)phenyl-
    • (4-ethyl-2,5-dimethylthiophen-3-yl)-phenylmethanone
    • DTXSID00853038
    • 57248-36-9
    • (4-Ethyl-2,5-dimethylthiophen-3-yl)(phenyl)methanone
    • Inchi: 1S/C15H16OS/c1-4-13-10(2)17-11(3)14(13)15(16)12-8-6-5-7-9-12/h5-9H,4H2,1-3H3
    • InChI Key: HXILJIKTCBJZMG-UHFFFAOYSA-N
    • SMILES: S1C(C)=C(C(C2C=CC=CC=2)=O)C(=C1C)CC

Computed Properties

  • Exact Mass: 244.09228
  • Monoisotopic Mass: 244.09218630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • PSA: 17.07
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